Cas no 944887-42-7 (6-(1-pyrrolidinyl)-1,3-benzothiazol-2-amine)
6-(1-pyrrolidinyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-(Pyrrolidin-1-yl)benzo[d]thiazol-2-amine
- 6-(1-pyrrolidinyl)-1,3-benzothiazol-2-amine(SALTDATA: FREE)
- 6-pyrrolidin-1-yl-1,3-benzothiazol-2-amine
- 944887-42-7
- 2-Amino-6-(1-pyrrolidinyl)benzothiazole
- MFCD09755099
- EN300-1144062
- 6-(pyrrolidin-1-yl)-1,3-benzothiazol-2-amine
- DTXSID00589446
- CHEMBL5002613
- BS-38782
- 6-(1-PYRROLIDINYL)-1,3-BENZOTHIAZOL-2-AMINE
- AKOS000298551
- SY312120
- 6-(1-PYRROLIDINYL)-1,3-BENZOTHIAZOL-2-AMINE 95%
- STL411784
- 6-(1-pyrrolidinyl)-1,3-benzothiazol-2-amine
-
- MDL: MFCD09755099
- Inchi: 1S/C11H13N3S/c12-11-13-9-4-3-8(7-10(9)15-11)14-5-1-2-6-14/h3-4,7H,1-2,5-6H2,(H2,12,13)
- InChI Key: XKVDYAMUOBYLGL-UHFFFAOYSA-N
- SMILES: S1C(N)=NC2=CC=C(C=C12)N1CCCC1
Computed Properties
- Exact Mass: 219.08301860g/mol
- Monoisotopic Mass: 219.08301860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 70.4Ų
6-(1-pyrrolidinyl)-1,3-benzothiazol-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-(1-pyrrolidinyl)-1,3-benzothiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM275508-1g |
6-(Pyrrolidin-1-yl)benzo[d]thiazol-2-amine |
944887-42-7 | 95% | 1g |
$119 | 2024-07-19 | |
| TRC | B526865-10mg |
6-(1-pyrrolidinyl)-1,3-benzothiazol-2-amine |
944887-42-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B526865-50mg |
6-(1-pyrrolidinyl)-1,3-benzothiazol-2-amine |
944887-42-7 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B526865-100mg |
6-(1-pyrrolidinyl)-1,3-benzothiazol-2-amine |
944887-42-7 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Enamine | EN300-1144062-0.05g |
6-(pyrrolidin-1-yl)-1,3-benzothiazol-2-amine |
944887-42-7 | 95% | 0.05g |
$528.0 | 2023-10-26 | |
| Enamine | EN300-1144062-0.1g |
6-(pyrrolidin-1-yl)-1,3-benzothiazol-2-amine |
944887-42-7 | 95% | 0.1g |
$553.0 | 2023-10-26 | |
| Enamine | EN300-1144062-0.25g |
6-(pyrrolidin-1-yl)-1,3-benzothiazol-2-amine |
944887-42-7 | 95% | 0.25g |
$579.0 | 2023-10-26 | |
| Enamine | EN300-1144062-0.5g |
6-(pyrrolidin-1-yl)-1,3-benzothiazol-2-amine |
944887-42-7 | 95% | 0.5g |
$603.0 | 2023-10-26 | |
| Enamine | EN300-1144062-1.0g |
6-(pyrrolidin-1-yl)-1,3-benzothiazol-2-amine |
944887-42-7 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1144062-2.5g |
6-(pyrrolidin-1-yl)-1,3-benzothiazol-2-amine |
944887-42-7 | 95% | 2.5g |
$1230.0 | 2023-10-26 |
6-(1-pyrrolidinyl)-1,3-benzothiazol-2-amine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 6-(1-pyrrolidinyl)-1,3-benzothiazol-2-amine
6-(1-Pyrrolidinyl)-1,3-BenzoThiazol-2-Amine: A Comprehensive Overview
6-(1-Pyrrolidinyl)-1,3-benzothiazol-2-amine, identified by the CAS number 944887-42-7, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a benzothiazole ring system substituted with a pyrrolidine group at the 6-position and an amino group at the 2-position. This combination of functional groups imparts distinctive chemical properties that make it a subject of interest for researchers.
The benzothiazole moiety is a well-known heterocyclic structure that exhibits diverse biological activities. The integration of a pyrrolidine ring, a five-membered saturated cyclic amine, further enhances the compound's versatility. Recent studies have highlighted the potential of this compound in modulating various cellular pathways, making it a promising candidate for therapeutic interventions. For instance, research has demonstrated its ability to act as a ligand for certain G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for neurological disorders such as depression and anxiety.
One of the key areas of investigation into 6-(1-pyrrolidinyl)-1,3-benzothiazol-2-amine involves its role in neuroprotection. Preclinical studies have shown that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest its potential utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, its ability to cross the blood-brain barrier (BBB) efficiently adds to its suitability for central nervous system (CNS) applications.
In addition to its pharmacological properties, 6-(1-pyrrolidinyl)-1,3-benzothiazol-2-amine has also been explored for its material science applications. The compound's structural stability and reactivity make it a valuable component in the synthesis of advanced materials. For example, it has been utilized as an intermediate in the production of high-performance polymers and coatings with enhanced mechanical and thermal properties.
The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to achieve higher yields and purities, which are essential for both laboratory studies and potential industrial applications. Recent advancements in catalytic methods have further streamlined the synthesis pathway, making it more cost-effective and environmentally friendly.
From an analytical standpoint, 6-(1-pyrrolidinyl)-1,3-benzothiazol-2-amine has been thoroughly characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses have confirmed its molecular structure and provided insights into its conformational dynamics. Such detailed characterization is crucial for understanding its behavior in different chemical environments and biological systems.
In terms of toxicity profiles, preliminary studies indicate that this compound exhibits low cytotoxicity at therapeutic concentrations. However, further investigations are required to fully assess its safety profile for human use. Regulatory agencies emphasize comprehensive toxicological evaluations before any compound can be approved for clinical trials or commercial applications.
The exploration of 6-(1-pyrrolidinyl)-1,3-benzothiazol-2-amine's pharmacokinetics has revealed favorable absorption and distribution characteristics. Its ability to remain stable under physiological conditions enhances its bioavailability, which is a critical factor for drug efficacy. Ongoing research is focused on refining its pharmacokinetic properties to optimize therapeutic outcomes while minimizing adverse effects.
In conclusion, CAS No 944887-42-7, or 6-(1-pyrrolidinyl)-1,3-benzothiazol-2-amine, represents a versatile compound with significant potential across multiple scientific domains. Its unique chemical structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovations.
944887-42-7 (6-(1-pyrrolidinyl)-1,3-benzothiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)